Cas no 22397-92-8 (4-phenylthian-4-ol)
4-phenylthian-4-ol structure
Product Name:4-phenylthian-4-ol
CAS No:22397-92-8
MF:C11H14OS
MW:194.293262004852
MDL:MFCD25961231
CID:2836542
PubChem ID:13436479
Update Time:2025-04-21
4-phenylthian-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-phenylthian-4-ol
- 22397-92-8
- DTXSID40540778
- SCHEMBL7945827
- 2H-Thiopyran-4-ol, tetrahydro-4-phenyl-
- 4-Phenyltetrahydro-2H-thiopyran-4-ol
- EN300-319811
-
- MDL： MFCD25961231
- Inchi： 1S/C11H14OS/c12-11(6-8-13-9-7-11)10-4-2-1-3-5-10/h1-5,12H,6-9H2
- InChI Key： VSRWPWSNMNQXGT-UHFFFAOYSA-N
- SMILES： S1CCC(C2C=CC=CC=2)(CC1)O
Computed Properties
- Exact Mass: 194.07653624Da
- Monoisotopic Mass: 194.07653624Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 45.5Ų
4-phenylthian-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB557791-1 g |
4-Phenylthian-4-ol; . |
22397-92-8 | 1g |
€581.40 | 2022-08-31 | ||
| abcr | AB557791-5 g |
4-Phenylthian-4-ol; . |
22397-92-8 | 5g |
€1,527.50 | 2022-08-31 | ||
| abcr | AB557791-1g |
4-Phenylthian-4-ol; . |
22397-92-8 | 1g |
€636.50 | 2025-04-19 | ||
| abcr | AB557791-5g |
4-Phenylthian-4-ol; . |
22397-92-8 | 5g |
€2136.80 | 2025-04-19 | ||
| Enamine | EN300-319811-1g |
4-phenylthian-4-ol |
22397-92-8 | 1g |
$628.0 | 2023-09-04 | ||
| Enamine | EN300-319811-5g |
4-phenylthian-4-ol |
22397-92-8 | 5g |
$1821.0 | 2023-09-04 | ||
| Enamine | EN300-319811-10g |
4-phenylthian-4-ol |
22397-92-8 | 10g |
$2701.0 | 2023-09-04 | ||
| Enamine | EN300-319811-0.05g |
4-phenylthian-4-ol |
22397-92-8 | 0.05g |
$528.0 | 2023-09-04 | ||
| Enamine | EN300-319811-0.1g |
4-phenylthian-4-ol |
22397-92-8 | 0.1g |
$553.0 | 2023-09-04 | ||
| Enamine | EN300-319811-0.25g |
4-phenylthian-4-ol |
22397-92-8 | 0.25g |
$579.0 | 2023-09-04 |
4-phenylthian-4-ol Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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